Cas no 2138424-55-0 (3-[(But-3-yn-1-yl)(methyl)amino]-2,2-difluoropropanoic acid)

• Product Name: 3-[(But-3-yn-1-yl)(methyl)amino]-2,2-difluoropropanoic acid
• CAS No: 2138424-55-0
• MF: C₈H₁₁F₂NO₂
• MW: 191.17524933815
• CID: 5985268
• PubChem ID: 165745036
• Update Time: 2025-05-25

3-[(But-3-yn-1-yl)(methyl)amino]-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(but-3-yn-1-yl)(methyl)amino]-2,2-difluoropropanoic acid
• 2138424-55-0
• EN300-789007
• 3-[(But-3-yn-1-yl)(methyl)amino]-2,2-difluoropropanoic acid

• Inchi： 1S/C8H11F2NO2/c1-3-4-5-11(2)6-8(9,10)7(12)13/h1H,4-6H2,2H3,(H,12,13)
• InChI Key： CIYKOMWNHROXAD-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CN(C)CCC#C)F

Computed Properties

• Exact Mass: 191.07578492g/mol
• Monoisotopic Mass: 191.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-[(But-3-yn-1-yl)(methyl)amino]-2,2-difluoropropanoic acid

3-[(But-3-yn-1-yl)(methyl)amino]-2,2-difluoropropanoic Acid: A Comprehensive Overview

The compound 3-[(But-3-yn-1-yl)(methyl)amino]-2,2-difluoropropanoic acid, with the CAS number 2138424-55-0, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a fluorinated propanoic acid backbone and a substituted amino group containing a butynyl moiety. The presence of fluorine atoms and the alkyne functional group makes this compound particularly interesting for its potential applications in drug design and as a building block in organic synthesis.

Recent studies have highlighted the importance of fluorinated compounds in modern drug discovery, as they often exhibit enhanced pharmacokinetic properties such as improved bioavailability and metabolic stability. The fluorine atoms in this compound are strategically positioned on the propanoic acid backbone, which could contribute to its stability and solubility profiles. Additionally, the alkyne group in the butynyl moiety introduces unique electronic and steric properties, making this compound a valuable tool for exploring novel chemical reactions and biological interactions.

The synthesis of 3-[(But-3-yn-1-yl)(methyl)amino]-2,2-difluoropropanoic acid involves a multi-step process that combines principles from organic synthesis and fluorination chemistry. Researchers have employed various strategies to optimize the yield and purity of this compound, including the use of palladium-catalyzed coupling reactions and selective fluorination techniques. These advancements have not only improved the accessibility of this compound but also opened new avenues for its application in diverse fields.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various enzymes and receptors. The combination of fluorine atoms and the alkyne group allows for fine-tuning of its pharmacophore properties, making it a potential candidate for modulating enzyme activity or inhibiting specific molecular pathways. Ongoing research is focused on understanding its mechanism of action and exploring its potential as a lead compound in drug development programs.

Beyond its biological applications, 3-[(But-3-yn-1-yl)(methyl)amino]-2,2-difluoropropanoic acid has also found utility in materials science as a precursor for advanced polymers and coatings. Its ability to undergo polymerization under specific conditions makes it a valuable component in the development of high-performance materials with tailored properties such as thermal stability and mechanical strength.

In conclusion, 3-[(But-3-yn-1-y